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Compound of Interest

Compound Name: Antimony(3+) phosphate

Cat. No.: B079746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

preparation of antimony phosphate glasses using the melt-quenching technique. This

document is intended to guide researchers in the synthesis and characterization of these

glasses, with a particular focus on their potential applications in the field of drug development.

Introduction to Antimony Phosphate Glasses
Antimony phosphate glasses are a unique class of inorganic glasses that have garnered

interest for their potential in various technological fields, including optics and photonics. For

drug development professionals, their tunable dissolution rates and the known biomedical

applications of antimony compounds make them intriguing candidates for controlled drug

delivery systems.[1][2] The melt-quenching technique is a conventional and versatile method

for producing these amorphous materials.

The incorporation of antimony oxide (Sb₂O₃) into a phosphate glass network can modify its

physical and chemical properties, such as thermal stability, chemical durability, and dissolution

behavior.[3] Antimony itself has a history of use in medicine, with some of its compounds being

utilized as antiparasitic drugs.[4] This raises the possibility of developing antimony phosphate

glasses not only as inert carriers but also as materials with intrinsic therapeutic properties or as

vehicles for the sustained release of other active pharmaceutical ingredients (APIs).
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Experimental Protocols
General Protocol for Melt-Quenching of Antimony
Phosphate Glasses
This protocol outlines the standard procedure for preparing antimony phosphate glasses.

Specific parameters may need to be optimized based on the desired glass composition and

properties.

Materials and Equipment:

High-purity precursor powders (e.g., Sb₂O₃, P₂O₅, and other metal oxides or phosphates)

Alumina or platinum crucible

High-temperature furnace (capable of reaching at least 1200°C)

Stainless steel or brass mold (pre-heated)

Annealing furnace

Mortar and pestle

Analytical balance

Personal protective equipment (goggles, heat-resistant gloves, lab coat)

Procedure:

Batch Calculation and Weighing:

Calculate the required weight of each precursor powder based on the desired molar

composition of the glass.

Accurately weigh the high-purity powders using an analytical balance.

Mixing:
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Thoroughly mix the weighed powders in a mortar and pestle for at least 15-20 minutes to

ensure a homogeneous mixture.

Melting:

Transfer the mixed batch into a clean alumina or platinum crucible.

Place the crucible in a high-temperature furnace.

Heat the furnace to the desired melting temperature, typically in the range of 900°C to

1200°C, depending on the glass composition.[5]

Maintain the molten state for a sufficient duration (e.g., 1-2 hours) to ensure complete

homogenization of the melt.[6]

Quenching:

Rapidly pour the molten glass into a pre-heated stainless steel or brass mold.

The pre-heating of the mold (e.g., to around 200-300°C) helps to prevent thermal shock

and cracking of the glass.

Annealing:

Immediately transfer the solidified glass from the mold to an annealing furnace pre-heated

to a temperature near the glass transition temperature (Tg) of the specific composition.[7]

The annealing temperature for many phosphate-based glasses is in the range of 250°C to

450°C.[5]

Hold the glass at the annealing temperature for a period of 1 to 4 hours to relieve internal

stresses. The duration depends on the thickness of the glass sample, with a general

guideline being 1 hour for every 0.25 inches of thickness.[8]

Slowly cool the glass to room temperature inside the furnace. The cooling rate is critical to

prevent the reintroduction of thermal stress.
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Protocol for Characterization of Antimony Phosphate
Glasses
X-ray Diffraction (XRD):

Purpose: To confirm the amorphous (non-crystalline) nature of the prepared glass.

Procedure:

Grind a small portion of the annealed glass into a fine powder.

Mount the powder on a sample holder.

Perform XRD analysis over a suitable 2θ range (e.g., 10-80 degrees).

The absence of sharp diffraction peaks and the presence of a broad halo indicate an

amorphous structure.

Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC):

Purpose: To determine the thermal properties of the glass, including the glass transition

temperature (Tg), crystallization onset temperature (Tc), and melting temperature (Tm).

Procedure:

Place a small, known weight of the glass sample in an appropriate pan (e.g., alumina or

platinum).

Heat the sample at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g., air or

nitrogen).

Record the heat flow as a function of temperature to identify the endothermic and

exothermic events corresponding to Tg, Tc, and Tm.

Density Measurement:

Purpose: To determine the density of the glass, which is an important physical property.
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Procedure:

Use the Archimedes principle with a suitable immersion liquid (e.g., distilled water or

ethanol).

Weigh the glass sample in air and then submerged in the liquid.

Calculate the density using the formula: ρ = (W_air * ρ_liquid) / (W_air - W_liquid), where

ρ is the density of the glass, W_air is the weight in air, W_liquid is the weight in the liquid,

and ρ_liquid is the density of the immersion liquid.

Data Presentation
The following tables summarize quantitative data for various antimony phosphate and related

phosphate glass compositions prepared by the melt-quenching technique.

Table 1: Thermal Properties of Antimony Phosphate Glasses

Glass Composition
(mol%)

Tg (°C) Tc (°C) Reference

(95-x)Sb₂O₃-

xP₂O₅-5MgO (x=45,

40, 35)

276, 380-381, 422-

470
- [9]

(85-x)Sb₂O₃-

xP₂O₅-15MgO (x=55,

35, 25)

276, 380-381, 422-

470
- [9]

(75-x)Sb₂O₃-

xP₂O₅-25MgO (x=45,

35, 25)

276, 380-381, 422-

470
- [9][10]

60Sb₂O₃-(40-x)P₂O₅-

xMgO (x=10, 20)

276, 380-381, 422-

470
- [9]

(100-x)Sb₂O₃-xSbPO₄

(x=5-80)
280-380 - [11]
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Table 2: Physical Properties of Antimony Phosphate Glasses

Glass Composition
(mol%)

Density (g/cm³) Refractive Index Reference

(65-x)P₂O₅-15Li₂O-

15ZnO-5Bi₂O₃-

xSb₂O₃

Increases with Sb₂O₃ > 2 [11][12]

(80-X)Sb₂O₃-X P₂O₅

(X=10, 20, 30, 40)
Increases with Sb₂O₃ - [13]

Table 3: Dissolution Rates of Phosphate-Based Glasses

Glass System Modifying Oxide
Effect on
Dissolution Rate

Reference

Phosphate Glasses V₂O₅, MoO₃ Decreases [14]

Borophosphate

Glasses
B₂O₃

Decreases (up to 20

mol%)
[15]

Sodium-Iron

Phosphate
Fe₂O₃

Improves chemical

durability
[16]

Application in Drug Development: Controlled
Release
Phosphate-based glasses are being explored as biodegradable materials for the controlled

release of therapeutic agents.[14] The dissolution rate of these glasses can be tailored by

adjusting their chemical composition.[17] The incorporation of multivalent ions, such as those

from antimony oxide, can strengthen the glass network and potentially lead to a more

controlled and sustained release of an incorporated drug.

The therapeutic history of antimony compounds suggests that the glass matrix itself could have

biological activity, or that the release of antimony ions could be leveraged for specific
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therapeutic effects, such as in antiparasitic applications.[2] However, the toxicity of antimony is

a critical consideration and requires thorough investigation for any biomedical application.[18]

Visualizations
The following diagrams, generated using the DOT language, illustrate the experimental

workflow and key relationships in the preparation and application of antimony phosphate

glasses.
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Caption: Experimental workflow for preparing and evaluating antimony phosphate glasses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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